Cas no 1806761-79-4 (2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1806761-79-4
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 4843149
• Update Time: 2025-06-08

2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H10F3N3O/c1-6-5-16-8(4-15)9(7(6)2-3-14)17-10(11,12)13/h5H,2,4,15H2,1H3
• InChI Key： BTTSRUXDXBVVAE-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=NC=C(C)C=1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 0.9
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806761-79-4)

2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806761-79-4, features a complex molecular structure that includes a pyridine core, an aminomethyl substituent, a methyl group, and a trifluoromethoxy group, all of which contribute to its unique chemical properties and potential biological activities. The presence of an acetonitrile moiety further enhances its utility in synthetic chemistry and drug development.

The pyridine ring is a fundamental scaffold in many bioactive molecules, providing a rigid aromatic system that can interact with biological targets such as enzymes and receptors. In this compound, the pyridine core is modified with various functional groups, including an aminomethyl group at the 2-position, which introduces a nucleophilic site for further chemical modification. This feature makes the compound particularly valuable in the synthesis of peptidomimetics and other bioconjugates.

The 5-methyl substituent at the 5-position of the pyridine ring adds steric bulk to the molecule, which can influence its binding affinity and selectivity. Additionally, the trifluoromethoxy group at the 3-position introduces fluorine atoms, which are known to enhance metabolic stability and binding interactions with biological targets. These fluorinated groups are frequently employed in drug design to improve pharmacokinetic properties and reduce susceptibility to enzymatic degradation.

The acetonitrile moiety at the 4-position serves multiple purposes. It acts as a polar solvent-friendly group, facilitating solubility in both organic and aqueous environments. Furthermore, the nitrile group can participate in hydrogen bonding interactions, which can be critical for binding to biological targets. Its electron-withdrawing nature also influences the electronic properties of the molecule, making it useful in various synthetic transformations.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds like 2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile in the development of novel therapeutic agents. The combination of basicity from the amine group, lipophilicity from the methyl and trifluoromethoxy groups, and polarity from the acetonitrile moiety creates a versatile platform for drug discovery. Researchers have leveraged this compound in designing inhibitors targeting various disease pathways.

In particular, studies have demonstrated its utility in developing small-molecule inhibitors for enzymes involved in cancer metabolism. The pyridine scaffold is commonly found in kinase inhibitors, and modifications such as those present in this compound can fine-tune binding interactions with target proteins. For instance, recent research has shown that derivatives of this molecule exhibit inhibitory activity against certain kinases by modulating key binding pockets through their unique functional groups.

The aminomethyl group has been particularly useful in generating covalent inhibitors, where it can form stable bonds with reactive residues on target enzymes. This approach has shown promise in increasing drug potency and selectivity. Additionally, the presence of fluorine atoms has been linked to improved pharmacokinetic profiles, reducing off-target effects and enhancing therapeutic efficacy.

Another area where this compound has shown promise is in the development of antiviral agents. The structural features of 2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile allow it to interact with viral proteases and polymerases, inhibiting viral replication cycles. Researchers have utilized computational modeling to identify optimal analogs based on this scaffold, leading to compounds with enhanced antiviral activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations such as methylation and trifluoromethylation. Advanced techniques such as flow chemistry have been employed to improve scalability and reproducibility.

The growing interest in fluorinated compounds has driven innovation in synthetic methodologies for introducing fluorine atoms into complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient incorporation of trifluoromethoxy groups into various scaffolds, including pyridines like 2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile. These methods have significantly streamlined the synthesis of fluorinated derivatives for drug discovery applications.

In conclusion,2-(Aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806761-79-4) represents a valuable building block for pharmaceutical research due to its versatile structural features and potential biological activities. Its unique combination of functional groups makes it suitable for developing inhibitors targeting various diseases, including cancer and viral infections. Continued exploration of its derivatives will likely yield novel therapeutic agents with improved efficacy and selectivity.